Orthotellurate(1-)

• Molecular Formula: H5O6Te-
• Molecular Weight: 228.6 g/mol
• InChI: InChI=1S/H6O6Te/c1-7(2,3,4,5)6/h1-6H/p-1
• InChI Key: FXADMRZICBQPQY-UHFFFAOYSA-M
• Canonical SMILES: O[Te](O)(O)(O)(O)[O-]

Description

Orthotellurate(1-) is a monovalent inorganic anion that consists of orthotelluric acid where one of the six OH groups has been deprotonated. It is an orthotellurate ion and a monovalent inorganic anion. It is a conjugate base of an orthotelluric acid. It is a conjugate acid of an orthotellurate(2-).

Scientific Research Applications

Polymorphism of Orthotelluric Acid

Orthotelluric acid, H6TeO6, has been studied for its polymorphic forms. Researchers found monoclinic, cubic, and tetragonal forms, with monoclinic H6TeO6 being the most stable. These forms have implications in crystallography and materials science (Bayer, 1968).

Electrolytic Deposition and Polarization

Orthotelluric acid H6TeO6 was identified as an effective additive in the preparation of stable manganese electrolytes for electrolytic deposition. It influenced cathode polarization and improved the current efficiency of manganese coatings (Galvanauskaitė, Griškonis, & Sulcius, 2016).

Synthesis of Sr3TeO6 and Ba3TeO6

The synthesis of Sr3TeO6 and Ba3TeO6 orthotellurates revealed unique crystal structures. These structures are of interest in the field of materials chemistry and solid-state physics (Stöger, Weil, & Zobetz, 2010).

Investigation of A3TeO6 Oxides

The study of A3TeO6 oxides (A—Mn, Co, Ni) provided insights into their structural and phase transition properties. This research is significant for the development of advanced ceramics and materials science (Golubko et al., 2010).

Antioxidant Characteristics

Research on 3-tert-butyl-4-hydroxyanisole (BHA) with an orthotellurate group highlighted its improved antioxidant properties. This could have implications in food preservation and pharmacology (Johansson et al., 2010).

Precipitation Behavior of Cations with Orthotellurate

The study on the precipitation behavior of various cations with orthotellurates provided valuable insights into inorganic chemistry and material processing (Redman & Harvey, 1967).

Structural Properties of Thin Films

Investigation into the structural properties of TeO2-ZnO and TeO2-ZnO-Au thin films under varying oxygen concentrations showed the formation of orthotellurate anions. This research is relevant for nanotechnology and materials engineering (Bontempo, dos Santos Filho, & Kassab, 2020).